4-Methyl-2-[1-[(2-methylpropan-2-yl)oxycarbonylamino]ethyl]-1,3-thiazole-5-carboxylic acid

• IUPAC Name: 4-methyl-2-[1-[(2-methylpropan-2-yl)oxycarbonylamino]ethyl]-1,3-thiazole-5-carboxylic acid
• InChI: InChI=1S/C12H18N2O4S/c1-6-8(10(15)16)19-9(13-6)7(2)14-11(17)18-12(3,4)5/h7H,1-5H3,(H,14,17)(H,15,16)
• InChI Key: MZEGGMCWVAXOTK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C(C)NC(=O)OC(C)(C)C)C(=O)O
• Molecular Formula: C12H18N2O4S
• Molecular Weight: 286.35 g/mol

Description

4-Methyl-2-[1-[(2-methylpropan-2-yl)oxycarbonylamino]ethyl]-1,3-thiazole-5-carboxylic acid is a useful research compound. Its molecular formula is C12H18N2O4S and its molecular weight is 286.35. The purity is usually 95%.
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Scientific Research Applications

Synthetic Studies and Chemical Transformations

Thiazole derivatives have been extensively studied for their applications in synthetic chemistry. For instance, research by Hirotsu et al. (1970) discussed the synthesis of thiazoline peptides and the racemization of amino acid residues during thiazoline ring formation, highlighting the chemical behaviors essential for peptide modification and drug synthesis Hirotsu, Y., Shiba, T., & Kaneko, T. (1970). Similarly, the work by Dovlatyan et al. (2004) focused on the acylation and further chemical modifications of 2-amino-4-methylthiazole-5-carboxylic acid, providing a pathway to diversify thiazole-based compounds for potential therapeutic applications Dovlatyan, V. V., Eliazyan, K. A., Pivazyan, V. A., Kazaryan, É. A., & Engoyan, A. P. (2004).

Antineoplastic Agents and Biological Activities

The exploration of thiazole derivatives extends into their potential as antineoplastic agents. Looker and Wilson (1965) synthesized novel 1,2,3-thiadiazole derivatives, investigating their potential application in cancer therapy Looker, J. H., & Wilson, L. (1965). These studies showcase the therapeutic potential of thiazole derivatives and their relevance in medicinal chemistry.

Host-Guest Chemistry

In host-guest chemistry, the study by Kean et al. (1999) demonstrated the complexation of aromatic carboxylic acids by β-cyclodextrins, revealing insights into the molecular interactions and stability of host-guest complexes Kean, S. D., May, B., Clements, P., Easton, C., & Lincoln, S. (1999). This research is crucial for understanding molecular recognition and designing drug delivery systems.

Constrained Heterocyclic γ-Amino Acids

The development of constrained heterocyclic γ-amino acids, as described by Mathieu et al. (2015), utilizes thiazole rings to mimic secondary structures of proteins. This research opens avenues for designing novel peptidomimetics and therapeutic agents Mathieu, L., Bonnel, C., Masurier, N., Maillard, L., Martínez, J., & Lisowski, V. (2015).